Cas no 1005206-26-7 ([4-[(2-Cyanobenzyl)thio]phenyl]boronic acid)

• Product Name: [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid
• CAS No: 1005206-26-7
• MF: C₁₄H₁₂BNO₂S
• MW: 269.126582145691
• MDL: MFCD31614117
• CID: 4780445
• Update Time: 2025-06-08

[4-[(2-Cyanobenzyl)thio]phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [4-[(2-cyanobenzyl)thio]phenyl]boronic acid
• [4-[(2-cyanophenyl)methylsulfanyl]phenyl]boronic acid
• [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid

• MDL： MFCD31614117
• Inchi： 1S/C14H12BNO2S/c16-9-11-3-1-2-4-12(11)10-19-14-7-5-13(6-8-14)15(17)18/h1-8,17-18H,10H2
• InChI Key： XBRZANREDPJZQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)CC1C=CC=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Topological Polar Surface Area: 89.6

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid

Introduction to [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid (CAS No. 1005206-26-7)

[4-[(2-Cyanobenzyl)thio]phenyl]boronic acid (CAS No. 1005206-26-7) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a cyano group, a benzyl thioether linkage, and a phenylboronic acid moiety. These functionalities endow the compound with a wide range of chemical reactivity and potential applications.

The cyano group in [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid is an electron-withdrawing substituent that can influence the electronic properties of the molecule. This feature is particularly useful in organic synthesis, where the cyano group can serve as a versatile functional handle for further transformations. For instance, the cyano group can be reduced to an amine, hydrolyzed to a carboxylic acid, or converted to various other functional groups through well-established chemical reactions.

The benzyl thioether linkage in [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid provides additional chemical diversity and reactivity. Thioethers are known for their nucleophilic properties and can participate in various reactions such as S_N2 substitutions and thiol-disulfide exchange reactions. This makes the compound a valuable intermediate in the synthesis of complex molecules and bioactive compounds.

The phenylboronic acid moiety is a key feature of [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid. Boronic acids are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in organic synthesis. The phenylboronic acid group can react with aryl halides or vinyl halides to form biaryls or styrenes, respectively. This reactivity has made boronic acids indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent research has highlighted the potential of [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid in various applications. In medicinal chemistry, this compound has been explored as a building block for the synthesis of small molecules with therapeutic potential. For example, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. The unique combination of functional groups allows for fine-tuning of the molecular properties to achieve desired biological effects.

In materials science, [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid has been utilized in the development of functional materials such as polymers and coordination complexes. The boronic acid group can form dynamic covalent bonds with diols or other multidentate ligands, leading to the formation of supramolecular assemblies with tunable properties. These materials have potential applications in areas such as drug delivery, sensing, and catalysis.

The synthetic accessibility of [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid has also been improved through recent advancements in synthetic methods. Efficient routes have been developed to synthesize this compound from readily available starting materials, making it more accessible for research and industrial applications. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions and other transition metal-catalyzed transformations.

In conclusion, [4-[(2-Cyanobenzyl)thio]phenyl]boronic acid (CAS No. 1005206-26-7) is a multifunctional compound with significant potential in various scientific disciplines. Its unique combination of a cyano group, benzyl thioether linkage, and phenylboronic acid moiety makes it a valuable intermediate in organic synthesis and a promising candidate for medicinal chemistry and materials science applications. Ongoing research continues to uncover new possibilities for this versatile compound.